6-Hydroxy-4,4,5,8-tetramethylchroman-2-one

• IUPAC Name: 6-hydroxy-4,4,5,8-tetramethyl-3H-chromen-2-one
• InChI: InChI=1S/C13H16O3/c1-7-5-9(14)8(2)11-12(7)16-10(15)6-13(11,3)4/h5,14H,6H2,1-4H3
• InChI Key: XDPDIBVNRXJOLJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1OC(=O)CC2(C)C)C)O
• Molecular Formula: C13H16O3
• DSSTOX Substance ID: DTXSID10346562
• Molecular Weight: 220.26 g/mol
• CAS No.: 84945-00-6

Description

6-Hydroxy-4,4,5,8-tetramethylchroman-2-one is a useful research compound. Its molecular formula is C13H16O3 and its molecular weight is 220.26 g/mol. The purity is usually 95%.
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Scientific Research Applications

Oxidation and Antioxidant Properties

6-Hydroxy-4,4,5,8-tetramethylchroman-2-one, a model compound for α-tocopherol, shows significant reactions in the presence of superoxide anion, as observed in a study by Nishikimi and Machlin (1975). This compound undergoes oxidation to produce 2-hydroxy-2-methyl-4-(3,4,6-trimethylbenzoquinone-2-yl) butanoic acid, a reaction inhibited by superoxide dismutase but not catalase, indicating its specificity for superoxide anion oxidation (Nishikimi & Machlin, 1975).

Biomedical Applications

In biomedical studies, derivatives of this compound (trolox) have been synthesized and shown promising antioxidant potential. These derivatives have potential applications in magnetic-resonance imaging (MRI) (Yushkova et al., 2013).

Synthetic Strategy in Drug Discovery

An efficient synthetic strategy for 2,3,6,8-tetrasubstituted chromone derivatives, related to this compound, has been developed. These derivatives, with their significant biological activities, hold importance in drug discovery (Dahlén et al., 2006).

Metabolic Studies

Studies have also focused on the metabolism of similar compounds. For instance, α-Carboxyethyl-6-hydroxychroman, a urinary metabolite of vitamin E, has been identified, offering insights into vitamin metabolism and potential applications in nutritional studies (Schultz et al., 1997).

Synthesis routes and methods

Procedure details

2,5-Dimethylbenzoquinone (10 g, 73.5 mmol) was dissolved in 300 mL of ether, which was mixed with an aqueous solution of sodium hydrosulfite (178 g in 150 mL of water, 85% pure, 870 mmol). The mixture was shaken until the ether layer became nearly colorless. The ether layer was separated, and the aqueous layer was extracted with ethyl ether (3×200 mL). The combined ether layers were washed with brine (2×150 mL) and dried over MgSO4. Filtration and solvent evaporation gave 10.03 g (72.6 mmol) of the hydroquinone as a white solid.